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Compound of Interest

Compound Name: Butyl-a-D-glucopyranoside

CAS No.: 25320-93-8

Cat. No.: B1591003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Butyl-α-D-glucopyranoside, a

notable alkyl glucoside with significant antimicrobial properties. Delving into its core identifiers,

synthesis, analytical characterization, and applications, this document serves as a crucial

resource for professionals in the fields of chemistry, microbiology, and drug development.

Core Identifiers and Physicochemical Properties
Butyl-α-D-glucopyranoside is a monosaccharide derivative characterized by a butyl group

attached to the anomeric carbon of a glucose molecule via an α-glycosidic bond. This structure

imparts specific chemical and biological properties that are of interest in various scientific

applications.

Table 1: Core Identifiers for Butyl-α-D-glucopyranoside
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Identifier Value Source

CAS Number 25320-93-8 [1][2][3]

Molecular Formula C10H20O6 [1][2][4]

Molecular Weight 236.26 g/mol [1][4]

IUPAC Name butyl alpha-D-glucopyranoside N/A

Synonyms Butyl a-D-glucopyranoside [1][2]

Table 2: Physicochemical Properties of Butyl-α-D-glucopyranoside

Property Value Source

Physical State Powder [1]

Purity Min. 95% [1]

Color White to Off-white [5]

Synthesis and Manufacturing
The synthesis of Butyl-α-D-glucopyranoside is typically achieved through the Fischer

glycosidation reaction. This classic method involves the reaction of D-glucose with n-butanol in

the presence of an acid catalyst.[6] The reaction yields a mixture of α and β anomers,

necessitating subsequent purification to isolate the desired α-anomer.

Experimental Protocol: Synthesis of Butyl-α-D-
glucopyranoside
The following protocol is a generalized procedure based on the principles of Fischer

glycosidation for the synthesis of alkyl glucosides.[7]

Materials:

D-glucose
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n-butanol (anhydrous)

Strong acid catalyst (e.g., sulfuric acid or Amberlite IR-120 resin)

Sodium carbonate (for neutralization)

Anhydrous sodium sulfate (for drying)

Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend D-glucose in an excess of anhydrous n-butanol.

Catalyst Addition: Carefully add the acid catalyst to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature and

neutralize the acid catalyst with sodium carbonate until the effervescence ceases.

Filtration and Concentration: Filter the mixture to remove the catalyst and any salts. The

excess n-butanol is then removed from the filtrate under reduced pressure.

Purification: The resulting crude product, a mixture of anomers, is purified by column

chromatography on silica gel using a gradient of ethyl acetate in hexane to separate the α-

and β-anomers.

Characterization: The structure and purity of the isolated Butyl-α-D-glucopyranoside are

confirmed by NMR spectroscopy and mass spectrometry.
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Caption: Synthesis workflow for Butyl-α-D-glucopyranoside.

Analytical Characterization
The analytical characterization of Butyl-α-D-glucopyranoside is crucial for confirming its identity,

purity, and anomeric configuration. A combination of chromatographic and spectroscopic

techniques is employed for this purpose.

Separation and Identification of Anomers
The separation of the α and β anomers of butyl glucoside can be achieved using liquid

chromatography, often on a C18 column.[8] Mass spectrometry confirms that both anomers

have the same mass-to-charge ratio.[8]

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between

the α and β anomers. Specifically, 1H and 13C NMR spectra provide distinct signals for the

anomeric proton and carbon, respectively, allowing for unambiguous identification of the

stereochemistry at the anomeric center.[6][8]
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Caption: Analytical workflow for Butyl-α-D-glucopyranoside.

Applications in Research and Drug Development
Butyl-α-D-glucopyranoside has demonstrated significant antimicrobial activity, making it a

compound of interest for further investigation in drug development.

Antimicrobial Activity
Studies have shown that Butyl-α-D-glucopyranoside is an antimicrobial agent that inhibits the

growth of photosynthetic organisms.[1] It has exhibited high cytotoxicity against Gram-positive

bacteria, including Enterobacter and Bacillus species.[1] Furthermore, it shows strong
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antimicrobial activity against Gram-negative bacteria such as Escherichia coli, Salmonella

enterica, Klebsiella pneumoniae, and Pseudomonas aeruginosa.[1] This compound also

possesses potent activity against fungi and yeast.[1]

The proposed mechanism of action, while not fully elucidated, may involve the disruption of

microbial membranes or the inhibition of tyrosol synthesis.[1]

Safety, Handling, and Storage
Proper handling and storage of Butyl-α-D-glucopyranoside are essential to ensure laboratory

safety and maintain the integrity of the compound. The following information is a summary of

general safety precautions.

Table 3: Safety and Handling Information
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Aspect Recommendation Source

Handling

Handle in a well-ventilated

place. Wear suitable protective

clothing, gloves, and eye/face

protection. Avoid formation of

dust and aerosols.

[9][10]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place. Store away

from incompatible materials.

[9][10]

First-Aid (Inhalation)

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[9]

First-Aid (Skin Contact)

Wash off immediately with

soap and plenty of water,

removing all contaminated

clothing and shoes. Get

medical attention if irritation

develops.

[11]

First-Aid (Eye Contact)

Flush eyes with water for 15

minutes. Get medical attention

if irritation occurs.

[11]

First-Aid (Ingestion)

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Rinse

mouth with water and consult a

physician.

[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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